5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(3H)-one

• CAS No.: 105441-02-9
• Molecular Formula: C10H7FN2O2
• Molecular Weight: 206.17 g/mol
• IUPAC Name: 5-fluoro-4-hydroxy-2-phenyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C10H7FN2O2/c11-7-9(14)12-8(13-10(7)15)6-4-2-1-3-5-6/h1-5H,(H2,12,13,14,15)
• InChI Key: PYYSAUHLPLZZKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=C(C(=O)N2)F)O

Description

5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(3H)-one: is a synthetic organic compound belonging to the pyrimidinone class

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(3H)-one typically involves multi-step organic reactions. A common synthetic route might include:

Starting Materials: Benzaldehyde, fluorinated reagents, and pyrimidine derivatives.

Reaction Steps:

Reaction Conditions: These reactions are often carried out under controlled temperatures and may require catalysts.

Industrial Production Methods

Industrial production methods for such compounds typically involve optimization of the synthetic route to maximize yield and purity. This may include:

Batch Processing: Sequential addition of reagents and intermediates.

Continuous Flow Chemistry: Use of continuous reactors to improve efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(3H)-one can undergo various chemical reactions, including:

Oxidation: Conversion of hydroxyl groups to carbonyl groups using oxidizing agents like potassium permanganate.

Reduction: Reduction of the pyrimidinone ring using reducing agents such as sodium borohydride.

Substitution: Halogen substitution reactions using nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Acidic or basic catalysts for cyclization reactions.

Major Products

Oxidation Products: Formation of ketones or aldehydes.

Reduction Products: Formation of alcohols or amines.

Substitution Products: Formation of substituted pyrimidinones.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(3H)-one involves its interaction with specific molecular targets:

Molecular Targets: Enzymes, receptors, or DNA.

Pathways Involved: Inhibition of enzyme activity, modulation of receptor function, or interference with DNA replication.

Comparison with Similar Compounds

Similar Compounds

6-Hydroxy-2-phenylpyrimidin-4(3H)-one: Lacks the fluorine atom.

5-Fluoro-2-phenylpyrimidin-4(3H)-one: Lacks the hydroxyl group.

5-Fluoro-6-methoxy-2-phenylpyrimidin-4(3H)-one: Contains a methoxy group instead of a hydroxyl group.

Uniqueness

5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(3H)-one is unique due to the presence of both fluorine and hydroxyl groups, which may confer distinct chemical and biological properties.